N-(1-ethyl-3-methyl-1H-pyrazol-5-yl)prop-2-enamide

• IUPAC Name: N-(2-ethyl-5-methylpyrazol-3-yl)prop-2-enamide
• InChI: InChI=1S/C9H13N3O/c1-4-9(13)10-8-6-7(3)11-12(8)5-2/h4,6H,1,5H2,2-3H3,(H,10,13)
• InChI Key: MWLAGJMVXUGGEI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C)NC(=O)C=C
• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol

Description

Synthesis Analysis

EMP can be synthesized using various methods, including reaction of 3-Methyl-1-phenyl-1H-pyrazol-5-amine with Ethyl Acrylate in the presence of KOH in Ethanol, followed by hydrogenation of the double bond in the presence of H2/Pd-C.

Molecular Structure Analysis

The molecular structure of EMP is characterized by a pyrazole ring with a prop-2-enamide substituent at the N-1 position. The molecular formula is C9H13N3O and the molecular weight is 179.223. The InChI Key is MWLAGJMVXUGGEI-UHFFFAOYSA-N.

Chemical Reactions Analysis

EMP is a versatile chemical compound used in various scientific research applications due to its unique properties and potential for synthesis. It has been used in the synthesis of herbicides and other agrochemicals.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

• 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were investigated as antiviral agents. .
• .

Anti-HIV Activity

Indole derivatives have been investigated as potential anti-HIV agents. Researchers synthesized novel benzimidazole-substituted indoles and performed molecular docking studies. .

Anti-Inflammatory Properties

Although direct evidence for EMP’s anti-inflammatory effects is lacking, indole derivatives have shown promise in modulating inflammatory pathways. EMP may contribute to inflammation control.